![molecular formula C18H26N2O2 B1412834 Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate CAS No. 1259040-08-8](/img/structure/B1412834.png)
Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate
Overview
Description
Scientific Research Applications
Chemical Synthesis and Pharmaceutical Research
Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate has been explored in the realm of chemical synthesis and pharmaceutical research, particularly for its potential as a precursor or an intermediate in the synthesis of complex molecules. For instance, a practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of non-steroidal anti-inflammatory and analgesic material flurbiprofen, demonstrates the importance of such compounds in facilitating the creation of medically valuable substances (Qiu et al., 2009). This underscores the role of this compound and related chemicals in enabling the development of therapeutic agents through complex synthetic pathways.
Development of Biocompatible Materials
Another significant area of application involves the development of biocompatible, degradable materials for clinical use. Research on modified natural polymers has led to the creation of new classes of materials, such as ethyl and benzyl hyaluronan esters, which show promise in various clinical applications due to their biocompatibility and degradation properties (Campoccia et al., 1998). These materials are obtained through the chemical modification of hyaluronan, highlighting the importance of this compound and similar compounds in the synthesis and modification of biopolymers for medical applications.
Environmental Chemistry and Toxicology
In the field of environmental chemistry and toxicology, compounds like ethyl carbamate (urethane) and its derivatives have been extensively studied for their occurrence in food and beverages, as well as their genotoxic and carcinogenic properties (Weber & Sharypov, 2009). These studies provide insight into the environmental and health impacts of chemical contaminants, including those related to this compound, and inform regulatory and safety assessments.
Safety and Hazards
Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate is intended for research purposes only and is not suitable for use as a medicine, food, or household item . For detailed safety and hazard information, it’s recommended to refer to the material safety data sheet (MSDS) provided by the manufacturer.
properties
IUPAC Name |
ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-2-22-17(21)16-13-20(12-15-6-4-3-5-7-15)14-18(16)8-10-19-11-9-18/h3-7,16,19H,2,8-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIQBWUJVHGOJEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CC12CCNCC2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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